Cas no 1013805-09-8 (1-(1,3-benzothiazol-2-yl)-N-(3,4-dimethoxyphenyl)-5-(propan-2-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-(1,3-benzothiazol-2-yl)-N-(3,4-dimethoxyphenyl)-5-(propan-2-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1013805-09-8
• MF: C₂₂H₂₂N₄O₃S
• MW: 422.500083446503
• CID: 6005624
• PubChem ID: 16844471
• Update Time: 2025-05-26

1-(1,3-benzothiazol-2-yl)-N-(3,4-dimethoxyphenyl)-5-(propan-2-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzothiazol-2-yl)-N-(3,4-dimethoxyphenyl)-5-(propan-2-yl)-1H-pyrazole-3-carboxamide
• 1-(1,3-benzothiazol-2-yl)-N-(3,4-dimethoxyphenyl)-5-propan-2-ylpyrazole-3-carboxamide
• 1013805-09-8
• 1-(benzo[d]thiazol-2-yl)-N-(3,4-dimethoxyphenyl)-5-isopropyl-1H-pyrazole-3-carboxamide
• SR-01000912722
• SR-01000912722-1
• F2440-0045
• AKOS024267641

• Inchi： 1S/C22H22N4O3S/c1-13(2)17-12-16(21(27)23-14-9-10-18(28-3)19(11-14)29-4)25-26(17)22-24-15-7-5-6-8-20(15)30-22/h5-13H,1-4H3,(H,23,27)
• InChI Key： CGWZMUOUXBBELK-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=CC=C3S2)C(C(C)C)=CC(C(NC2=CC=C(OC)C(OC)=C2)=O)=N1

Computed Properties

• Exact Mass: 422.14126175g/mol
• Monoisotopic Mass: 422.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 107Ų

Additional information on 1-(1,3-benzothiazol-2-yl)-N-(3,4-dimethoxyphenyl)-5-(propan-2-yl)-1H-pyrazole-3-carboxamide

Compound CAS No. 1013805-09-8: A Comprehensive Overview

The compound 1-(1,3-benzothiazol-2-yl)-N-(3,4-dimethoxyphenyl)-5-(propan-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1013805-09-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a benzothiazole moiety, a dimethoxyphenyl group, and a pyrazole ring system. The combination of these structural elements contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of this compound in the field of drug discovery. Its benzothiazole component is known for its ability to interact with various biological targets, making it a promising candidate for the development of novel therapeutic agents. Additionally, the dimethoxyphenyl group enhances the molecule's stability and bioavailability, which are critical factors in pharmaceutical applications.

The pyrazole ring system in this compound plays a crucial role in its reactivity and selectivity. Pyrazoles are widely used in organic synthesis due to their ability to undergo various transformations, such as cyclization and substitution reactions. This makes the compound an ideal building block for constructing more complex molecular architectures.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis begins with the formation of the benzothiazole core, followed by the introduction of the dimethoxyphenyl group through nucleophilic aromatic substitution. The final step involves the coupling of the pyrazole ring with the carboxamide group, which is achieved through amide bond formation.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the presence of the carboxamide group. This characteristic makes it a valuable component in electronic materials and sensors.

In terms of biological activity, this compound has shown remarkable potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without causing significant cytotoxicity, making it a promising lead compound for drug development.

The structural complexity of this compound also lends itself well to applications in materials science. Its ability to form stable supramolecular assemblies makes it a candidate for use in self-healing materials and advanced polymers.

In conclusion, CAS No. 1013805-09-8, or 1-(1,3-benzothiazol-2-yl)-N-(3,4-dimethoxyphenyl)-5-(propan-2-yl)-1H-pyrazole-3-carboxamide, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in research and development, particularly in fields such as pharmacology, organic synthesis, and materials science.